Cas no 2138537-08-1 (2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2138537-08-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6424780
• PubChem ID: 165499395
• Update Time: 2025-06-10

2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid
• EN300-1145379
• 2138537-08-1

• Inchi： 1S/C9H11NO4/c1-14-5-6-2-7(9(12)13)8(4-11)10-3-6/h2-3,11H,4-5H2,1H3,(H,12,13)
• InChI Key： FOBKBWVNCSTUHE-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=C(CO)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138537-08-1)

2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS 2138537-08-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a hydroxymethyl group at the 2-position and a methoxymethyl group at the 5-position of the pyridine ring, coupled with a carboxylic acid functionality at the 3-position. Such modifications make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for pyridine-based compounds like 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic databases and AI-driven platforms. The compound's carboxylic acid moiety also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, CAS 2138537-08-1 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, users frequently search for "eco-friendly synthesis of pyridine derivatives" or "solvent-free reactions for heterocyclic compounds." This compound's structural features align with these trends, as its functional groups can participate in catalytic reactions, reducing the need for hazardous reagents.

The analytical characterization of 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid is another area of interest. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and stability—keywords often associated with quality control in pharmaceutical forums. Its solubility profile (polar organic solvents) and thermal stability are also critical for formulation scientists, making it a subject of patents and research papers.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in designing metal-organic frameworks (MOFs) or polymer additives. Searches like "pyridine carboxylic acids in MOFs" or "functionalized pyridines for smart materials" reflect this interdisciplinary relevance. The methoxymethyl group, in particular, offers steric and electronic tunability, a feature highly valued in catalysis and sensor development.

In summary, 2-(hydroxymethyl)-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS 2138537-08-1) represents a multifaceted building block with broad utility across life sciences and advanced materials. Its alignment with trending topics—such as sustainable chemistry, targeted drug design, and functional materials—ensures its continued prominence in both academic and industrial research.